N-[(4-fluorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C26H28FN5O3
• Molecular Weight: 477.5 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C26H28FN5O3/c1-16(2)35-13-5-12-31-22(28)20(25(33)29-15-18-7-9-19(27)10-8-18)14-21-24(31)30-23-17(3)6-4-11-32(23)26(21)34/h4,6-11,14,16,28H,5,12-13,15H2,1-3H3,(H,29,33)
• InChI Key: ZIBYYDYHKJMNPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)C(=O)NCC4=CC=C(C=C4)F

Description

N-[

Biological Activity

N-[(4-fluorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-[3-(propan-2-yloxy)propyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique tricyclic structure that incorporates various functional groups. This compound has garnered interest in pharmacology and synthetic chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound through detailed research findings, case studies, and data tables.

Chemical Structure and Properties

The compound features a molecular formula of $C_{25}H_{24}FN_{5}O_{3}$ and a molecular weight of approximately 454.5 g/mol. Its structure includes:

• Fluorophenyl Group : Contributes to the compound's chemical reactivity.
• Imino Functional Group : Enhances the biological activity.
• Triazatricyclo Framework : Provides structural uniqueness.

Table 1: Structural Features of N-[(4-fluorophenyl)methyl]-6-imino

Feature	Description
Molecular Formula	C₁₈H₂₃FN₄O₃
Molecular Weight	454.5 g/mol
Key Functional Groups	Fluorophenyl, Imino
Structural Framework	Triazatricyclo

Antimicrobial Activity

Research has indicated that this compound exhibits significant antimicrobial properties. In vitro studies have shown its effectiveness against various bacterial strains:

• Gram-negative Bacteria : Effective against Pseudomonas aeruginosa and Escherichia coli.
• Minimum Inhibitory Concentration (MIC) : The MIC for E. coli was found to be 12.5 μg/mL, indicating moderate antibacterial activity compared to standard antibiotics like ciprofloxacin (1 μg/mL) .

Antioxidant Activity

The compound also demonstrates antioxidant properties. Studies have utilized the DPPH radical scavenging method to assess its ability to inhibit oxidative stress:

• DPPH Scavenging Activity : The compound showed a notable percentage of inhibition, suggesting potential applications in preventing oxidative damage .

Understanding the mechanism of action is crucial for evaluating the therapeutic potential of this compound. Interaction studies have revealed that it may target specific pathways involved in bacterial resistance and metabolic processes:

• Target Pathways : Investigations into heme detoxification and mitochondrial function have been initiated to identify specific targets within microbial cells .

Study 1: Efficacy Against Plasmodium falciparum

A study focusing on malaria treatment explored the efficacy of similar compounds in inhibiting Plasmodium falciparum. The results indicated that compounds with structural similarities to N-[(4-fluorophenyl)methyl]-6-imino could inhibit the asexual blood stage of the parasite at concentrations lower than 20 nM .

Study 2: Antibacterial Screening

In another study, a series of compounds including N-[(4-fluorophenyl)methyl]-6-imino were screened for antibacterial activity against clinical isolates. The findings highlighted that this compound exhibited superior activity against resistant strains, showcasing its potential as a lead candidate for further development .